Cas no 2229298-67-1 (2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2229298-67-1
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 6420175
• PubChem ID: 165618094
• Update Time: 2025-10-31

2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1806519
• 2229298-67-1

• Inchi： 1S/C11H16FNO2/c1-11(13,7-14)6-8-4-3-5-9(12)10(8)15-2/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： GQKIUIRGFXADFR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC(C)(CO)N

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol

2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol

The compound 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 2229298-67-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications in drug discovery, chemical synthesis, and advanced material development. Recent studies have highlighted its role in enhancing the efficiency of enzymatic reactions and its ability to serve as a precursor for the synthesis of bioactive compounds.

Structural Analysis and Synthesis Methods

The molecular structure of 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol is defined by a central propanol backbone with a substituted phenyl group and an amino group. The presence of the fluoro and methoxy substituents on the phenyl ring introduces electronic effects that significantly influence the compound's reactivity and selectivity in various chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound through multi-step reactions involving nucleophilic substitutions, eliminations, and catalytic hydrogenations.

Chemical Properties and Applications

One of the most notable properties of CAS No. 2229298-67-1 is its ability to act as a chiral auxiliary in asymmetric synthesis. This property has been exploited in the development of enantioselective catalysts for industrial applications. Furthermore, its role as a building block in the construction of complex molecules has been widely recognized in medicinal chemistry. Recent research has demonstrated its potential as an intermediate in the synthesis of novel antibiotics and anticancer agents.

Biological Activity and Therapeutic Potential

The biological activity of 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1-ol has been extensively studied, particularly in the context of its interaction with cellular receptors and enzymes. Experimental data indicate that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. Additionally, studies have shown that it can modulate cellular signaling pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

Environmental Impact and Sustainability

In recent years, there has been a growing emphasis on the environmental impact of chemical compounds. The synthesis and application of CAS No. 2229298-67-1 have been evaluated for their sustainability profiles. Research indicates that the compound can be produced using eco-friendly methods, such as catalytic hydrogenation with recyclable catalysts, minimizing waste generation and energy consumption.

Future Directions and Research Opportunities

The future prospects for 2-amino-3-(3-fluoro-2-methoxyphenyl)-2-methylpropan-1_ol are promising, with ongoing research focusing on optimizing its synthesis pathways and exploring new applications in nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in leveraging this compound for sustainable chemical processes.

Conclusion

In summary, CAS No. 67 1, commonly referred to as _compound name_, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies, position it as a key player in modern chemical innovation.